Cas no 850589-56-9 (3-Benzyloxy-5-fluorophenylboronic acid)

3-Benzyloxy-5-fluorophenylboronic acid structure
850589-56-9 structure
Product Name:3-Benzyloxy-5-fluorophenylboronic acid
CAS No:850589-56-9
MF:C13H12BFO3
MW:246.041987419128
MDL:MFCD07363782
CID:720304
PubChem ID:44558161
Update Time:2024-10-26

3-Benzyloxy-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyloxy-5-fluorophenylboronic acid
    • 3-Benzyloxy-5-fluorobenzeneboronic acid
    • (3-benzyloxy-5-fluoro-phenyl)boronic acid
    • (3-fluoro-5-phenylmethoxyphenyl)boronic acid
    • Boronic acid, B-[3-fluoro-5-(phenylmethoxy)phenyl]-
    • (3-(benzyloxy)-5-fluorophenyl)boronic acid
    • Boronic acid,B-[3-fluoro-5-(phenylmethoxy)phenyl]-
    • [3-(Benzyloxy)-5-fluorophenyl]boronic acid
    • (3-benzyloxy-5-fluoro)benzeneboronic acid
    • 3-(PHENYLMETHOXY)-5-FLUOROBENZENEBORONIC ACID
    • QQOFKMPPQQMUDH-UHFFFAOYSA-N
    • SBB065888
    • B-[3-Fluoro-5-(phenylmethoxy)phenyl]boronic acid (ACI)
    • Boronic acid, [3-fluoro-5-(phenylmethoxy)phenyl]- (9CI)
    • (3-Benzyloxy-5-fluorophenyl)boronic acid
    • DTXSID40659379
    • 3-(benzyloxy)-5-fluorophenylboronic acid
    • AKOS015839312
    • 3-benzyloxy-5-fluorophenylboronic acid, AldrichCPR
    • 3-Benzyloxy-5-fluorobenzeneboronic acid (contains varying amounts of Anhydride)
    • 850589-56-9
    • DB-010533
    • J-511763
    • MFCD07363782
    • N12100
    • AS-17796
    • CS-W010244
    • SCHEMBL2504564
    • 3-Benzyloxy-5-fluorophenylboronicacid
    • AB30757
    • MDL： MFCD07363782
    • Inchi： 1S/C13H12BFO3/c15-12-6-11(14(16)17)7-13(8-12)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2
    • InChI Key： QQOFKMPPQQMUDH-UHFFFAOYSA-N
    • SMILES： FC1C=C(B(O)O)C=C(OCC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 246.08600
  • Monoisotopic Mass: 246.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Density: 1.26
  • Melting Point: 156-162°C
  • Boiling Point: 418.1°C at 760 mmHg
  • Flash Point: 206.7°C
  • Refractive Index: 1.577
  • PSA: 49.69000
  • LogP: 1.08450
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Benzyloxy-5-fluorophenylboronic acid Security Information

3-Benzyloxy-5-fluorophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Benzyloxy-5-fluorophenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B137386-10g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 98%
10g
 ¥1142.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B137386-25g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 98%
25g
 ¥2284.90 2023-09-04
Alichem
A019119217-5g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 97%
5g
 $152.00 2023-08-31
Alichem
A019119217-10g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 97%
10g
 $258.06 2023-08-31
Alichem
A019119217-25g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 97%
25g
 $451.44 2023-08-31
Chemenu
CM137195-1g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 95+%
1g
 $54 2021-08-05
Chemenu
CM137195-5g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 95+%
5g
 $144 2021-08-05
Chemenu
CM137195-10g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 95+%
10g
 $245 2021-08-05
Chemenu
CM137195-25g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 95+%
25g
 $446 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BM074-200mg
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 97+%
200mg
 109.0CNY 2021-08-04

3-Benzyloxy-5-fluorophenylboronic acid Related Literature

Related Categories

850589-56-9 (3-Benzyloxy-5-fluorophenylboronic acid) Related Products

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.